Cas no 2229458-29-9 (tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229458-29-9
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 6300781
• PubChem ID: 165777194
• Update Time: 2025-06-13

tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(3-cyclopropylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1895007
• 2229458-29-9

• Inchi： 1S/C18H25NO3/c1-17(2,3)22-16(21)19(5)18(4,12-20)15-8-6-7-14(11-15)13-9-10-13/h6-8,11-13H,9-10H2,1-5H3
• InChI Key： ORYURWNWGDDDNE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)(C)C1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2229458-29-9)

Recent studies on the compound tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2229458-29-9) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This carbamate derivative has garnered attention due to its unique structural features, which include a cyclopropylphenyl moiety and a tert-butyl carbamate group. These structural elements are believed to contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

One of the primary research focuses has been on the compound's role in the development of protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, including viral replication and cancer progression. The tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has been utilized as a precursor in the synthesis of inhibitors targeting specific proteases, such as SARS-CoV-2 main protease (M^pro). Recent in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against M^pro, suggesting potential applications in antiviral therapy.

In addition to its antiviral potential, this compound has also been investigated for its utility in cancer drug discovery. The cyclopropylphenyl group is known to enhance the lipophilicity and membrane permeability of drug candidates, which is crucial for their bioavailability. Researchers have incorporated this moiety into the design of small-molecule inhibitors targeting oncogenic kinases. Preliminary results from cell-based assays indicate that these inhibitors can effectively suppress kinase activity and inhibit tumor cell proliferation, paving the way for further preclinical evaluation.

The synthesis of tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has been optimized to improve yield and purity. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient access to this compound. These synthetic improvements are expected to facilitate its broader application in drug discovery programs.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further structure-activity relationship (SAR) studies. Future research directions may include the exploration of novel derivatives with enhanced potency and selectivity, as well as the evaluation of their efficacy in animal models of disease.

In conclusion, tert-butyl N-2-(3-cyclopropylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2229458-29-9) represents a versatile scaffold in medicinal chemistry with significant potential in the development of protease inhibitors and kinase-targeted therapies. Ongoing research efforts are expected to uncover new applications and optimize its pharmacological profile, contributing to the advancement of chemical biology and pharmaceutical sciences.